Cas no 123836-13-5 (1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI))

1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI) structure
123836-13-5 structure
Product Name:1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI)
CAS No:123836-13-5
MF:C29H46F2O3
MW:480.670556545258
CID:164926
PubChem ID:6439159
Update Time:2025-04-19

1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI)
    • 1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4
    • 24,24-difluoro-1,25-dihydroxy-26,27-dimethylvitamin D3
    • Dfdm-calcitriol
    • (1R,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • 26,27-Dimethyl-24,24-difluoro-1,25-dihydroxyvitamin D3
    • Dmdfdh-D3
    • 26,27-Dimethyl-24,24-difluoro-1alpha,25-dihydroxyvitamin D3
    • 24F2-1,25(OH)2(Me)2D3
    • 106647-71-6
    • 123836-13-5
    • Inchi： 1S/C29H46F2O3/c1-6-28(34,7-2)29(30,31)16-14-19(3)24-12-13-25-21(9-8-15-27(24,25)5)10-11-22-17-23(32)18-26(33)20(22)4/h10-11,19,23-26,32-34H,4,6-9,12-18H2,1-3,5H3/b21-10+,22-11-/t19-,23-,24-,25?,26?,27-/m1/s1
    • InChI Key： OUCLWOMRWNRDCS-BRCLTZEPSA-N
    • SMILES： FC(C(CC)(CC)O)(CC[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)C(C[C@@H](C\3)O)O)/CCC[C@]12C)F

Computed Properties

  • Exact Mass: 480.341502
  • Monoisotopic Mass: 480.341502
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 797
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 6.3

1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI) Related Literature

123836-13-5 (1,3-Cyclohexanediol,5-[[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,1-acetate, [1R-[1a(R*),3aa,4E(1R*,3S*,5Z),7aa]]- (9CI)) Related Products

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